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Compound of Interest

Compound Name: Enopeptin A

CAS No.: 139601-96-0

Cat. No.: B049730

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial in vitro studies of

Enopeptin A, a novel depsipeptide antibiotic. Enopeptin A belongs to the acyldepsipeptide

(ADEP) class of antibiotics, which possess a unique mechanism of action against Gram-

positive bacteria. This document summarizes the core findings from its initial characterization,

including its antimicrobial and anti-bacteriophage activities, and delves into the detailed

experimental methodologies and the elucidated mechanism of action.

Quantitative Data Summary
The initial characterization of Enopeptin A demonstrated its potent biological activities. The

following tables summarize the key quantitative data from these early in vitro assessments.

Table 1: Antibacterial Activity of Enopeptin A
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Bacterial Strain
Minimum Inhibitory Concentration (MIC)
(µg/mL)

Staphylococcus aureus 2-fold lower MIC than Enopeptin B[1]

Streptococcus pneumoniae 2-fold lower MIC than Enopeptin B[1]

Enterococcus faecalis 2-fold lower MIC than Enopeptin B[1]

Enterococcus faecium 2-fold lower MIC than Enopeptin B[1]

Note: Specific MIC values from the initial 1991 study by Osada et al. are not available in the

public domain abstracts. The data presented reflects comparative potency as noted in later

studies.

Table 2: Anti-Bacteriophage Activity of Enopeptin A

Bacteriophage Activity Metric Value

Phage J1 Plaque Formation Inhibition
Data from initial study not

available in abstracts[2]

Experimental Protocols
The following sections detail the likely methodologies employed in the initial in vitro studies of

Enopeptin A, based on standard practices for antimicrobial and antiviral testing.

Determination of Minimum Inhibitory Concentration
(MIC)
The antibacterial activity of Enopeptin A was likely determined using a broth microdilution

method. This technique is a standard for assessing the susceptibility of microorganisms to

antimicrobial agents[3][4][5].

Protocol: Broth Microdilution Assay

Preparation of Enopeptin A dilutions: A stock solution of Enopeptin A is serially diluted in a

liquid growth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate to obtain a
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range of concentrations.

Inoculum preparation: The bacterial strains to be tested are cultured to a logarithmic growth

phase and then diluted to a standardized concentration (typically 5 x 10^5 colony-forming

units per milliliter).

Inoculation: Each well of the microtiter plate containing the Enopeptin A dilutions is

inoculated with the standardized bacterial suspension. Control wells containing only the

growth medium and bacteria (positive control) and only the growth medium (negative control)

are included.

Incubation: The microtiter plate is incubated at 37°C for 16-20 hours.

MIC determination: The MIC is determined as the lowest concentration of Enopeptin A that

completely inhibits visible growth of the bacteria.

Anti-Bacteriophage Activity Assay
The anti-bacteriophage activity of Enopeptin A was likely assessed using a plaque reduction

assay. This method quantifies the ability of a compound to inhibit the lytic cycle of a

bacteriophage[6][7].

Protocol: Plaque Reduction Assay

Preparation of Host Bacteria: A culture of the host bacterium for the target bacteriophage is

grown to a logarithmic phase.

Phage and Compound Incubation: A known concentration of the bacteriophage is incubated

with various concentrations of Enopeptin A for a defined period.

Infection and Plating: The phage-Enopeptin A mixture is then added to the host bacterial

culture and incubated briefly to allow for phage adsorption. This mixture is then added to

molten soft agar and poured as an overlay on a solid agar plate.

Incubation: The plates are incubated until plaques (zones of bacterial lysis) are visible in the

control plates (phage without Enopeptin A).
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Quantification: The number of plaques in the presence of Enopeptin A is compared to the

number of plaques in the control. The concentration of Enopeptin A that causes a significant

reduction in the number of plaques is determined.

Signaling Pathways and Mechanism of Action
Enopeptin A, as an acyldepsipeptide, does not target a conventional enzymatic pathway but

rather dysregulates a key cellular protease, the caseinolytic protease P (ClpP).

Activation of ClpP Protease
The primary mechanism of action of Enopeptin A is the activation and dysregulation of the

ClpP protease[8]. In its normal state, ClpP is a barrel-shaped tetradecameric serine protease

whose proteolytic activity is tightly regulated by associated AAA+ ATPases (e.g., ClpA, ClpX).

These ATPases recognize, unfold, and translocate substrate proteins into the ClpP proteolytic

chamber.

Enopeptin A binds to a hydrophobic pocket on the surface of the ClpP heptamer, inducing a

conformational change that opens the axial pore of the protease. This opening allows for the

unregulated degradation of proteins within the cell, leading to cell death.
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Mechanism of Enopeptin A action on ClpP protease.
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Experimental Workflows
The logical flow of the initial in vitro evaluation of a novel antibiotic like Enopeptin A can be

visualized as follows.
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Workflow for the initial in vitro evaluation of Enopeptin A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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